Cas no 2877633-24-2 (1-methanesulfonyl-4-(pyrazin-2-yl)-1,4-diazepane)

• Product Name: 1-methanesulfonyl-4-(pyrazin-2-yl)-1,4-diazepane
• CAS No: 2877633-24-2
• MF: C₁₀H₁₆N₄O₂S
• MW: 256.324640274048
• CID: 5329158
• Update Time: 2025-08-03

1-methanesulfonyl-4-(pyrazin-2-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• Hexahydro-1-(methylsulfonyl)-4-(2-pyrazinyl)-1H-1,4-diazepine
• 1-methanesulfonyl-4-(pyrazin-2-yl)-1,4-diazepane

• Inchi： 1S/C10H16N4O2S/c1-17(15,16)14-6-2-5-13(7-8-14)10-9-11-3-4-12-10/h3-4,9H,2,5-8H2,1H3
• InChI Key： UYVSWCWACZQLAH-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCCN(C2=NC=CN=C2)CC1

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 438.4±55.0 °C(Predicted)
• pka: 4.52±0.10(Predicted)

Additional information on 1-methanesulfonyl-4-(pyrazin-2-yl)-1,4-diazepane

Introduction to 1-methanesulfonyl-4-(pyrazin-2-yl)-1,4-diazepane (CAS No. 2877633-24-2) and Its Emerging Applications in Chemical Biology

The compound 1-methanesulfonyl-4-(pyrazin-2-yl)-1,4-diazepane (CAS No. 2877633-24-2) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. As a derivative of diazepane and pyrazine, this molecule has garnered significant attention in recent years due to its unique structural features and promising biological activities. The presence of a methanesulfonyl group at the 1-position and a pyrazin-2-yl substituent at the 4-position introduces distinct electronic and steric properties, making it a versatile scaffold for drug discovery.

Recent advancements in chemical biology have highlighted the potential of diazepane derivatives as modulators of key biological pathways. The diazepane core is known for its ability to interact with various protein targets, including enzymes and receptors involved in neurobiology, inflammation, and cancer metabolism. The incorporation of the pyrazin-2-yl moiety further enhances its binding affinity and selectivity, a feature that has been exploited in the development of novel therapeutic agents.

In particular, studies have demonstrated that 1-methanesulfonyl-4-(pyrazin-2-yl)-1,4-diazepane exhibits inhibitory activity against several enzymes implicated in metabolic disorders. For instance, preliminary in vitro assays suggest that this compound may interfere with the activity of AMPK (AMP-activated protein kinase), a central regulator of cellular energy homeostasis. Given the growing interest in AMPK modulators for treating metabolic syndrome and type 2 diabetes, this compound represents a promising lead for further investigation.

Moreover, the structural motif of 1-methanesulfonyl-4-(pyrazin-2-yl)-1,4-diazepane has been explored as a potential scaffold for anticancer agents. Research indicates that diazepane derivatives can disrupt microtubule dynamics and induce apoptosis in tumor cells. The additional methanesulfonyl group may enhance the compound's ability to penetrate the cell membrane and exert its effects intracellularly. Early preclinical studies have shown encouraging results in cell culture models, particularly against triple-negative breast cancer (TNBC) cells, which lack targeted therapeutic options.

The synthesis of 1-methanesulfonyl-4-(pyrazin-2-yl)-1,4-diazepane involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include nucleophilic substitution reactions to introduce the pyrazinyl group followed by sulfonylation at the terminal nitrogen atom. The use of advanced catalytic systems has enabled more efficient and scalable production processes, reducing costs and improving yields for large-scale applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 1-methanesulfonyl-4-(pyrazin-2-yl)-1,4-diazepane with its target proteins. These studies have revealed that the compound adopts specific conformations that optimize its binding affinity through hydrogen bonding networks and hydrophobic interactions. Such insights have guided medicinal chemists in designing analogs with enhanced potency and reduced side effects.

The pharmacokinetic properties of this compound are also under active investigation. Initial pharmacokinetic profiling suggests favorable solubility and bioavailability profiles, which are critical for its clinical translation. Additionally, metabolic stability studies have identified key degradation pathways, providing valuable information for optimizing drug formulations to minimize enzymatic degradation.

Future directions in the study of 1-methanesulfonyl-4-(pyrazin-2-yl)-1,4-diazepane include exploring its mechanism of action in vivo using transgenic animal models. Such studies will provide deeper insights into its therapeutic potential and help identify any off-target effects that may need to be addressed before clinical trials can commence. Collaborative efforts between synthetic chemists, biochemists, and clinicians will be essential to translate this promising lead into a viable therapeutic option.

In conclusion,1-methanesulfonyl-4-(pyrazin-2-yl)-1,4-diazepane (CAS No. 2877633-24-2) stands as a testament to the power of heterocyclic chemistry in driving innovation in drug discovery. Its unique structural features and demonstrated biological activities make it a compelling candidate for further exploration in therapeutic development. As research continues to uncover new applications for this compound,it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.